Cas no 2640895-44-7 (4-Methoxy-2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine)

• Product Name: 4-Methoxy-2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine
• CAS No: 2640895-44-7
• MF: C₁₅H₁₇N₇O
• MW: 311.341781377792
• CID: 5316304
• PubChem ID: 154830030
• Update Time: 2025-10-23

4-Methoxy-2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(4-Methoxy-2-pyrimidinyl)-1-piperazinyl]pyrazolo[1,5-a]pyrazine
• AKOS040709701
• 4-methoxy-2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine
• 2640895-44-7
• F6619-5802
• 4-Methoxy-2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine

• Inchi： 1S/C15H17N7O/c1-23-13-3-4-17-15(19-13)21-10-8-20(9-11-21)14-12-2-5-18-22(12)7-6-16-14/h2-7H,8-11H2,1H3
• InChI Key： YAYJLYIQKCVMEN-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=NC(=N1)N1CCN(C2C3=CC=NN3C=CN=2)CC1

Computed Properties

• Exact Mass: 311.14945819g/mol
• Monoisotopic Mass: 311.14945819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 71.7Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 6.37±0.40(Predicted)

Additional information on 4-Methoxy-2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine

Recent Advances in the Study of 4-Methoxy-2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine (CAS: 2640895-44-7)

In recent years, the compound 4-Methoxy-2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine (CAS: 2640895-44-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique pyrazolo[1,5-a]pyrazine and pyrimidine moieties, has shown promising potential as a scaffold for drug development, particularly in the targeting of protein kinases and other key signaling molecules involved in disease pathways.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacokinetic properties and therapeutic efficacy. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's selective inhibition of specific kinase targets, such as PI3K and mTOR, which are critical in oncology and inflammatory diseases.

Further investigations into the mechanism of action of 4-Methoxy-2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine have revealed its ability to modulate cellular pathways associated with apoptosis and proliferation. In vitro and in vivo experiments demonstrated its efficacy in reducing tumor growth in xenograft models, with minimal off-target effects. These findings suggest its potential as a lead compound for the development of next-generation kinase inhibitors.

In addition to its anticancer properties, recent research has explored the compound's application in neurodegenerative diseases. A 2024 study published in ACS Chemical Neuroscience reported its neuroprotective effects in models of Alzheimer's disease, attributed to its ability to cross the blood-brain barrier and inhibit aberrant protein aggregation. This dual functionality underscores its versatility as a therapeutic agent.

Despite these advancements, challenges remain in optimizing the compound's solubility and bioavailability. Current efforts are directed toward structural modifications and formulation strategies to overcome these limitations. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-Methoxy-2-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine (CAS: 2640895-44-7) represents a promising candidate for drug development across multiple therapeutic areas. Ongoing research aims to further elucidate its pharmacological profile and expand its clinical potential, making it a compound of significant interest in the chemical biology and medicinal chemistry communities.